Cas no 1596752-00-9 (4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-)

• Product Name: 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-
• CAS No: 1596752-00-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5274864
• Update Time: 2025-06-12

4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-

• Inchi： 1S/C9H20N2O/c1-2-8-7-11-6-4-9(8,12)3-5-10/h8,11-12H,2-7,10H2,1H3
• InChI Key： DXLWETLKZBRCGK-UHFFFAOYSA-N
• SMILES： N1CCC(CCN)(O)C(CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-

Introduction to 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- (CAS No. 1596752-00-9) and Its Emerging Applications in Chemical Biology

4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-, identified by its unique Chemical Abstracts Service (CAS) number 1596752-00-9, represents a structurally intriguing compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of both ethyl and aminoethyl substituents at the 3rd and 4th positions, respectively, endows it with a rich chemical profile that makes it a valuable scaffold for drug discovery and molecular interactions.

The chemical structure of 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- (CAS No. 1596752-00-9) exhibits a high degree of functional diversity, which is often exploited in medicinal chemistry for designing novel bioactive molecules. The piperidine core is a well-known pharmacophore found in numerous therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The introduction of an aminoethyl group at the 4th position introduces both basicity and nucleophilicity, enabling participation in hydrogen bonding and coordination interactions with biological targets. Additionally, the ethyl group at the 3rd position contributes to steric bulk and lipophilicity, influencing solubility and membrane permeability—critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their ability to modulate enzyme activity and receptor binding. Specifically, 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- (CAS No. 1596752-00-9) has been investigated for its potential role as an intermediate in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested its utility in developing compounds that interact with kinases and phosphodiesterases—key enzymes implicated in cancer progression and signal transduction.

One of the most compelling aspects of this compound is its versatility as a building block for structure-activity relationship (SAR) studies. Researchers have leveraged its scaffold to create analogs with enhanced binding affinity or selectivity against specific biological targets. The dual presence of both primary and secondary amine functionalities allows for further derivatization through reductive amination, amide bond formation, or Schiff base condensation reactions. Such modifications are pivotal in fine-tuning physicochemical properties like solubility, metabolic stability, and target engagement.

The synthetic pathways for preparing 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- (CAS No. 1596752-00-9) typically involve multi-step organic transformations starting from commercially available precursors like piperidine derivatives or amino alcohols. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These synthetic strategies not only ensure high yields but also allow for scalability—a critical consideration for industrial applications in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl- (CAS No. 1596752-00-9) by enabling virtual screening of its derivatives against large databases of biological targets. Molecular docking simulations have been particularly useful in predicting binding modes and affinities with proteins such as kinases or G-protein coupled receptors (GPCRs). These computational approaches complement experimental efforts by providing rapid insights into potential drug candidates before costly wet-lab synthesis.

The compound’s unique structural features also make it an attractive candidate for exploring novel therapeutic modalities beyond traditional small-molecule inhibitors. For example, its ability to form stable complexes with metal ions has been exploited in developing metal-based drug conjugates for targeted therapy. Additionally, the presence of both hydrophilic (aminoethyl) and hydrophobic (ethyl) groups enhances its amphiphilic nature, making it suitable for formulation into nanoparticles or micelles—a promising strategy for drug delivery systems.

In clinical research settings,4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-(CAS No. 1596752-00-9) derivatives have shown promise as lead compounds for treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease due to their interaction with acetylcholinesterase enzymes. Preclinical studies have demonstrated that certain analogs exhibit inhibitory effects comparable to existing drugs while exhibiting improved pharmacokinetic profiles. This underscores the importance of this scaffold in addressing unmet medical needs through innovative drug design.

The growing body of research on piperidine derivatives underscores their significance as versatile tools in chemical biology and drug discovery pipelines, particularly when considering compounds like 4-Piperidinol, 4-(2-aminoethyl)-3-ethyl-(CAS No. 1596752-00-9). As methodologies evolve toward more sustainable synthetic routes and high-throughput screening technologies,the potential applications for this class of molecules will continue to expand, offering new opportunities for therapeutic intervention across multiple disease indications.